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Compound of Interest

Compound Name: Glycidyl laurate

Cat. No.: B139098

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive overview and detailed protocols for the
utilization of glycidyl laurate in creating hydrophobic surfaces on textiles. The information is
intended to guide researchers in the synthesis of glycidyl laurate, its application onto fabrics,
and the subsequent evaluation of the hydrophobic properties conferred.

Introduction

Glycidyl laurate, an ester of lauric acid and glycidol, is a promising compound for imparting
durable hydrophobicity to textiles. Its mechanism of action involves the covalent bonding of the
long hydrophobic lauryl chain to the hydroxyl groups present in cellulosic fibers, such as cotton.
The epoxy ring of the glycidyl group reacts with the cellulose backbone, forming a stable ether
linkage. This surface modification dramatically increases the water contact angle and reduces
water absorption, transforming hydrophilic textiles into water-repellent materials. Research into
glycidyl esters, such as glycidyl laurate and the closely related glycidyl stearate, has
demonstrated their effectiveness in creating durable hydrophobic finishes on cotton fabrics.[1]

[2]

Quantitative Data Summary
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While specific quantitative data for glycidyl laurate is not readily available in the reviewed

literature, extensive data for the chemically similar and slightly longer-chain glycidyl stearate

provides a strong predictive model for the expected performance of glycidyl laurate. The

following table summarizes the performance of glycidyl stearate on cotton fabric, which is

anticipated to be comparable to that of glycidyl laurate under similar treatment conditions.[1]

Water Drop

Treatment . Water Contact . .
Condition Absorption Time
Parameter Angle (°) .
(min)

Glycidyl Stearate

, 60 g/L 152 200
Concentration
Sodium Hydroxide
(Catalyst) 10 g/L
Concentration
Curing Temperature 120 °C
Curing Time 20 min

Highly Hydrophilic

Untreated Cotton (Immediate <0.1

Absorption)

Experimental Protocols

Synthesis of Glycidyl Laurate

This protocol is based on the general synthesis of glycidyl esters from fatty acid salts and

epichlorohydrin.[1][2]

Materials:

e Sodium laurate

e Epichlorohydrin

e Dimethylformamide (DMF)
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« Distilled water

e Rotary evaporator

« Filtration apparatus

Procedure:

 In areaction vessel, dissolve sodium laurate (0.1 mol) in 120 mL of dimethylformamide.
e Add 7 mL of epichlorohydrin to the solution.

» Heat the mixture to 105°C with constant stirring for 5 hours.

 After the reaction is complete, filter the mixture to remove any solid byproducts.

» Wash the filtrate with distilled water at 60°C.

 Remove the solvent and any remaining water using a rotary evaporator under vacuum to
obtain the final product, glycidyl laurate.

Hydrophobic Treatment of Textile (Pad-Dry-Cure
Method)

This protocol outlines the application of glycidyl laurate to a textile substrate, such as 100%
cotton fabric.

Materials:

Glycidyl laurate

Sodium hydroxide (NaOH)

Non-ionic surfactant (e.g., Tween 80)

Distilled water

Textile substrate (e.g., 100% cotton plain weave fabric, desized, scoured, and bleached)
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e Laboratory padder
e Drying oven
e Curing oven
Procedure:
e Preparation of Treatment Emulsion:
o Prepare an aqueous solution of a non-ionic surfactant (e.g., 2 g/L Tween 80).

o Disperse the desired concentration of glycidyl laurate (e.g., 60 g/L, based on analogous
glycidyl stearate data) in the surfactant solution with vigorous stirring at 70°C to form a
stable emulsion.

o Add a catalyst, such as sodium hydroxide (e.g., 10 g/L), to the emulsion.
e Padding:
o Immerse the textile substrate in the treatment emulsion.

o Pass the saturated fabric through the nip of a laboratory padder to ensure even
distribution of the emulsion and to remove excess liquid. The wet pickup should be
controlled, typically in the range of 70-80%.

e Drying:

o Dry the padded fabric in a drying oven at a moderate temperature, for example, 80-100°C,
for a few minutes to remove water.

e Curing:

o Transfer the dried fabric to a curing oven and heat at an elevated temperature (e.g.,
120°C) for a specified duration (e.g., 20 minutes) to facilitate the reaction between the
glycidyl laurate and the cellulose fibers.

e Post-Treatment:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b139098?utm_src=pdf-body
https://www.benchchem.com/product/b139098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

o After curing, the fabric may be rinsed to remove any unreacted chemicals and then dried.

Evaluation of Hydrophobicity

3.3.1. Water Contact Angle Measurement

Principle: The water contact angle is a quantitative measure of the wetting of a solid by a liquid.
A high contact angle indicates low wettability and high hydrophobicity.

Apparatus:
» Contact angle goniometer

Procedure:

Place a sample of the treated textile on the goniometer stage.
» Dispense a small droplet of deionized water onto the fabric surface.
o Capture an image of the droplet at the liquid-solid interface.

o Use the goniometer software to measure the angle between the tangent to the droplet at the
point of contact and the solid surface.

» Repeat the measurement at several different locations on the fabric sample to ensure
accuracy and obtain an average value.

3.3.2. Water Absorption Test (Based on AATCC Test Method 79)

Principle: This test measures the time it takes for a drop of water placed on the surface of the
fabric to be completely absorbed. Longer absorption times indicate greater water repellency.

Apparatus:
e Burette
o Stopwatch

o Embroidery hoop
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Procedure:

e Mount the textile sample tautly in an embroidery hoop.

» Position the burette a fixed distance above the fabric surface.

» Allow a single drop of water to fall from the burette onto the fabric.

o Start the stopwatch at the moment the water droplet makes contact with the fabric.

» Stop the stopwatch when the specular reflection of the water drop disappears, indicating
complete absorption.

e Record the time in seconds or minutes. For highly hydrophobic surfaces, the absorption time
may be very long.

Visualizations

Hydrophobicity Evaluation

Glycidyl Laurate Synthesis Textile Treatment (Pad-Dry-Cure) ‘Water Absorption Test (AATCC 79)

React Sodium Laurate & Epichlorohydrin in DMF |—>| Filter & Wash |—>| Rotary Evaporation |—>| Prepare Treatment Emulsion |—>| Padding |—>| Drying (80-100°C) |—>| Curing (120°C) |

Water Contact Angle Measurement

Click to download full resolution via product page

Caption: Experimental workflow for hydrophobic textile treatment.
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Cellulose Fiber (-OH) Glycidyl Laurate

Reaction at Hydroxyl Group/Epoxy Ring Opening

Hydrophobic Textile
(Covalently Modified Cellulose)
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Caption: Reaction of glycidyl laurate with cellulose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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